2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide

• IUPAC Name: 2-(5-methyl-2-propan-2-ylphenoxy)-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C17H19N3O5/c1-11(2)14-6-4-12(3)8-15(14)24-10-16(21)19-18-9-13-5-7-17(25-13)20(22)23/h4-9,11H,10H2,1-3H3,(H,19,21)/b18-9+
• InChI Key: LMVXQQKACBZWLS-GIJQJNRQSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide is a synthetic compound that belongs to the class of hydrazide derivatives. The compound has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide is not fully understood. However, it is believed to inhibit the growth of microorganisms and cancer cells by interfering with their metabolic pathways. The compound has been shown to inhibit the activity of enzymes involved in key metabolic processes, such as DNA synthesis and protein synthesis.
Biochemical and Physiological Effects
2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide has been shown to exhibit potent biochemical and physiological effects. The compound has been shown to inhibit the growth of a wide range of microorganisms, including bacteria, fungi, and protozoa. It has also been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. In addition, the compound has been shown to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide in lab experiments is its potent antimicrobial and anticancer activities. The compound has been shown to exhibit activity against a wide range of microorganisms and cancer cells, making it a valuable tool for studying the mechanisms of action of these diseases. However, one of the limitations of using the compound in lab experiments is its potential toxicity. The compound has been shown to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide. One potential direction is the development of more potent analogs of the compound with improved pharmacological properties. Another potential direction is the investigation of the compound's potential as a therapeutic agent for the treatment of other diseases, such as viral infections and autoimmune diseases. Finally, the compound's potential as a lead compound for the development of new drugs could also be explored.

Synthesis Methods

The synthesis of 2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide involves the condensation of 2-(2-isopropyl-5-methylphenoxy)acetohydrazide with 5-nitrofuraldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent, typically ethanol or methanol. The resulting product is isolated by filtration and purified by recrystallization.

Scientific Research Applications

2-(2-isopropyl-5-methylphenoxy)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit potent antimicrobial and anticancer activities. It has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, including tuberculosis, malaria, and cancer.